2-chloro-4-formylphenyl 2-nitrobenzoate

• IUPAC Name: (2-chloro-4-formylphenyl) 2-nitrobenzoate
• InChI: InChI=1S/C14H8ClNO5/c15-11-7-9(8-17)5-6-13(11)21-14(18)10-3-1-2-4-12(10)16(19)20/h1-8H
• InChI Key: ANXAMJJMBSEXNB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OC2=C(C=C(C=C2)C=O)Cl)[N+](=O)[O-]
• Molecular Formula: C14H8ClNO5
• Molecular Weight: 305.67 g/mol

Description

2-chloro-4-formylphenyl 2-nitrobenzoate, also known as CFNB, is a chemical compound that has been extensively studied for its potential applications in scientific research. CFNB belongs to the class of nitrobenzoate derivatives, which have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Mechanism of Action

The mechanism of action of 2-chloro-4-formylphenyl 2-nitrobenzoate is not fully understood, but it is believed to involve the inhibition of enzyme activity and the modulation of cellular signaling pathways. 2-chloro-4-formylphenyl 2-nitrobenzoate has been shown to bind to the active site of enzymes, such as acetylcholinesterase and tyrosinase, and inhibit their activity by interfering with their catalytic function. 2-chloro-4-formylphenyl 2-nitrobenzoate has also been shown to modulate the expression of genes involved in cellular signaling pathways, such as the NF-κB and MAPK pathways, which are involved in inflammation and apoptosis.
Biochemical and Physiological Effects:
2-chloro-4-formylphenyl 2-nitrobenzoate has been shown to exhibit several biochemical and physiological effects, including antioxidant, anti-inflammatory, and anticancer properties. 2-chloro-4-formylphenyl 2-nitrobenzoate has been shown to scavenge free radicals and protect cells from oxidative damage, which is associated with various diseases, such as cancer, cardiovascular disease, and neurodegenerative diseases. 2-chloro-4-formylphenyl 2-nitrobenzoate has also been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in the pathogenesis of various inflammatory diseases. 2-chloro-4-formylphenyl 2-nitrobenzoate has also been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines, which makes it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

2-chloro-4-formylphenyl 2-nitrobenzoate has several advantages for lab experiments, including its low toxicity, high solubility, and stable chemical properties. 2-chloro-4-formylphenyl 2-nitrobenzoate is also relatively easy to synthesize and purify, which makes it a suitable candidate for large-scale production. However, 2-chloro-4-formylphenyl 2-nitrobenzoate also has several limitations, including its low bioavailability and poor pharmacokinetic properties, which may limit its effectiveness in vivo. 2-chloro-4-formylphenyl 2-nitrobenzoate also has limited selectivity for specific enzymes and pathways, which may limit its applicability in certain research fields.

Future Directions

There are several future directions for research on 2-chloro-4-formylphenyl 2-nitrobenzoate, including the development of more selective and potent derivatives, the optimization of its pharmacokinetic properties, and the evaluation of its efficacy in animal models and clinical trials. 2-chloro-4-formylphenyl 2-nitrobenzoate may also be used as a lead compound for the development of novel drugs with improved therapeutic properties. Finally, 2-chloro-4-formylphenyl 2-nitrobenzoate may also be used as a tool compound for the elucidation of the molecular mechanisms underlying various diseases and cellular processes.

Synthesis Methods

The synthesis of 2-chloro-4-formylphenyl 2-nitrobenzoate involves the reaction of 2-chloro-4-formylphenol with 2-nitrobenzoyl chloride in the presence of a base catalyst. The reaction proceeds through an acylation process, resulting in the formation of 2-chloro-4-formylphenyl 2-nitrobenzoate as a yellow crystalline solid. The purity and yield of the product can be optimized by adjusting the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

2-chloro-4-formylphenyl 2-nitrobenzoate has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. 2-chloro-4-formylphenyl 2-nitrobenzoate has been shown to exhibit potent inhibitory activity against several enzymes, such as acetylcholinesterase, butyrylcholinesterase, and tyrosinase. 2-chloro-4-formylphenyl 2-nitrobenzoate has also been shown to possess antioxidant and anti-inflammatory activities, which make it a promising candidate for the treatment of various diseases, such as Alzheimer's disease, Parkinson's disease, and cancer.